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Compound of Interest

Compound Name: Metazachlor Oxalic Acid-d6

Cat. No.: B15553092

Metazachlor Oxalic Acid-d6, a deuterated metabolite of the chloroacetanilide herbicide
Metazachlor, serves as a critical internal standard for the quantitative analysis of its parent
compound and related metabolites in various environmental and biological matrices. This
technical guide provides an overview of its commercial suppliers, physicochemical properties, a
representative analytical workflow, and its position within the metabolic pathway of
Metazachlor. This information is intended for researchers, analytical scientists, and
professionals in drug and pesticide development.

Commercial Suppliers

Metazachlor Oxalic Acid-d6 is available from several specialized chemical suppliers who
provide reference standards for research and analytical purposes. The product is intended for
laboratory use only and not for human or animal consumption.[1] Key suppliers include:

o Clinivex: Offers Metazachlor Oxalic Acid-d6 for research and development purposes.

o CymitQuimica: Supplies Metazachlor Oxalic Acid-d6, identified as a deuterium-labeled
form of a Metazachlor metabolite found in surface and groundwater.[1]

o Clearsynth: A manufacturer and exporter of Metazachlor Oxalic Acid-d6, providing the
product with a Certificate of Analysis.[2]

» United States Biological: Provides highly purified Metazachlor Oxalic Acid-d6.
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 MedChemExpress: Offers the deuterated compound as a stable isotope product.

o LGC Standards: Supplies Metazachlor Oxalic Acid and its deuterated form as certified
reference materials.[3]

Physicochemical and Purity Data

Metazachlor Oxalic Acid-d6 is primarily used as an internal standard in analytical
methodologies such as High-Performance Liquid Chromatography (HPLC) and Liquid
Chromatography-tandem Mass Spectrometry (LC-MS/MS) for the accurate quantification of
Metazachlor and its metabolites.[2] The deuteration provides a distinct mass-to-charge ratio,
allowing for clear differentiation from the non-labeled analyte in mass spectrometry-based
detection.

Below is a summary of available quantitative data for Metazachlor Oxalic Acid-d6 and a
related deuterated standard, Metazachlor-d6.

Metazachlor Oxalic

Parameter . Metazachlor-d6 Source
Acid-d6
Molecular Formula C14H9D6N303 C14H10D6CIN3O [4][5]
Molecular Weight 279.32 283.79 [415]
Purity (HPLC) 98.98% (205 nm) 99.35% [4][5]
Isotopic Purity >95% (99.0% d6) 98.6% (91.46% d6) [4][5]
) White to off-white
Appearance Pale Yellow Solid Solid [4][5]
oli

- DMSO (Slightly), N
Solubility ) Not specified [4]
Methanol (Slightly)

Storage Conditions -20°C 4°C, protect from light  [4][5]

Experimental Protocol: Quantitative Analysis of
Metazachlor Metabolites in Water Samples by LC-
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MS/MS

The following is a generalized protocol for the determination of Metazachlor metabolites,
including Metazachlor Oxalic Acid, in water samples using Metazachlor Oxalic Acid-d6 as an
internal standard. This protocol is synthesized from established analytical methods for pesticide
residue analysis.[6][7][8]

1. Sample Preparation

o Collect water samples in appropriate containers.

o For samples with particulate matter, pre-filter to eliminate suspended solids.[5]
» Acidify the sample to pH 2 with a suitable acid (e.qg., sulfuric acid).[5]

o Spike the sample with a known concentration of Metazachlor Oxalic Acid-d6 internal
standard solution.

2. Solid Phase Extraction (SPE) - Optional Enrichment Step
» For low-level detection, an enrichment step may be necessary.

o Condition a hydrophilic-lipophilic balance (HLB) SPE cartridge with methanol followed by
deionized water.

o Load the spiked water sample onto the conditioned cartridge at a controlled flow rate.
e Wash the cartridge to remove interferences.
o Elute the analytes and the internal standard with an appropriate solvent (e.g., acetonitrile).

» Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a
suitable solvent for LC-MS/MS analysis.

3. LC-MS/MS Analysis

o Chromatographic Separation:
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o Column: A C18 reversed-phase column is commonly used.

o Mobile Phase: A gradient elution with water and acetonitrile, both containing a small
percentage of formic acid and/or ammonium formate, is typical.[6]

o Injection Volume: Typically 10-100 pL.[6]

e Mass Spectrometric Detection:

o lonization Mode: Electrospray ionization (ESI) in either positive or negative ion mode,
depending on the specific metabolites being targeted.

o Analysis Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and
sensitivity.

o MRM Transitions: Specific precursor-to-product ion transitions for both the native analyte
(Metazachlor Oxalic Acid) and the deuterated internal standard (Metazachlor Oxalic
Acid-d6) must be determined and optimized.

4. Quantification

» A calibration curve is generated by analyzing a series of standards containing known
concentrations of the native analyte and a constant concentration of the internal standard.

e The concentration of the analyte in the sample is determined by comparing the peak area
ratio of the analyte to the internal standard against the calibration curve.

Metazachlor Metabolic Pathway

Metazachlor undergoes extensive metabolism in plants, soil, and animals.[9] The formation of
Metazachlor Oxalic Acid is a key step in its degradation pathway. The following diagram
illustrates a simplified metabolic pathway leading to the formation of Metazachlor Oxalic Acid
and Metazachlor Sulfonic Acid, two major metabolites found in the environment.[10][11]
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Simplified metabolic pathway of Metazachlor.

Experimental Workflow for a Typical Analytical Run

The logical flow of a quantitative analysis using Metazachlor Oxalic Acid-d6 as an internal
standard is depicted in the diagram below.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15553092?utm_src=pdf-body-img
https://www.benchchem.com/product/b15553092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

1. Sample Collection

(e.g., Water, Soil)

2. Spiking with
Metazachlor Oxalic Acid-d6

3. Extraction / Clean-up
(e.g., SPE)

4. LC-MS/MS Analysis
(MRM Mode)

Data Processing

5. Quantification

(Internal Standard Method)

6. Reporting Results

Click to download full resolution via product page

Workflow for quantitative analysis using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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